molecular formula C12H17BrO3 B8691493 5-(3-Bromopropyl)-1,2,3-trimethoxybenzene CAS No. 79118-14-2

5-(3-Bromopropyl)-1,2,3-trimethoxybenzene

Cat. No.: B8691493
CAS No.: 79118-14-2
M. Wt: 289.16 g/mol
InChI Key: SQPCJQDMKMHJTR-UHFFFAOYSA-N
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Description

5-(3-Bromopropyl)-1,2,3-trimethoxybenzene is a useful research compound. Its molecular formula is C12H17BrO3 and its molecular weight is 289.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

79118-14-2

Molecular Formula

C12H17BrO3

Molecular Weight

289.16 g/mol

IUPAC Name

5-(3-bromopropyl)-1,2,3-trimethoxybenzene

InChI

InChI=1S/C12H17BrO3/c1-14-10-7-9(5-4-6-13)8-11(15-2)12(10)16-3/h7-8H,4-6H2,1-3H3

InChI Key

SQPCJQDMKMHJTR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)CCCBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-(3,4,5-trimethoxyphenyl)-propan-1-ol (9.50 g, 0.042 mol) in 50 ml of tetrahydrofuran, 5.0 ml (0.053 mol) of phosphorus tribromide were added dropwise at 0° C., followed by stirring at room temperature for 12 hours. The reaction mixture was added with water under ice cooling. The resulting solution was dissolved in 200 ml of ethyl acetate. The orqanic layer was washed successively with water, saturated NaHCO3 and saturated NaCl and then dried over anhydrous magnesium sulfate. The solvent was thereafter distilled off under reduced pressure. The oil thus obtained was purified by column chromatography (silica gel: "MERCK #9385", eluent: ether), whereby 10.2 g of the title compound were obtained as colorless oil (yield: 84%).
Quantity
9.5 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
200 mL
Type
solvent
Reaction Step Three
Name
Yield
84%

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